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Compound of Interest

Compound Name: 1,3-Dichloropropane

Cat. No.: B093676 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe disposal of 1,3-Dichloropropane waste. The

information is presented in a question-and-answer format to address specific issues that may

be encountered during laboratory experiments.

Frequently Asked Questions (FAQs)
Q1: What is 1,3-Dichloropropane and what are its primary hazards?

A1: 1,3-Dichloropropane (CAS No. 142-28-9) is a colorless liquid with a chloroform-like odor.

It is primarily used as a solvent and an intermediate in chemical synthesis. The primary

hazards associated with 1,3-Dichloropropane are:

Flammability: It is a flammable liquid and its vapors can form explosive mixtures with air.

Toxicity: It is harmful if swallowed or inhaled and can cause irritation to the skin, eyes, and

respiratory tract.

Environmental Hazard: It is toxic to aquatic life with long-lasting effects.

Q2: What are the immediate steps to take in case of a 1,3-Dichloropropane spill?

A2: In the event of a spill, immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a respirator with an organic vapor
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cartridge. Contain the spill using an inert absorbent material such as vermiculite, dry sand, or

earth. Collect the absorbed material into a sealed, properly labeled container for hazardous

waste disposal. Do not allow the spill to enter drains or waterways.

Q3: How should I store 1,3-Dichloropropane waste before disposal?

A3: Store 1,3-Dichloropropane waste in a tightly closed, properly labeled container. The

container should be made of a compatible material (e.g., glass or a suitable plastic) and stored

in a cool, dry, well-ventilated area away from heat, sparks, and open flames. It is crucial to

segregate it from incompatible materials such as strong oxidizing agents, strong bases, and

reactive metals (e.g., aluminum, magnesium).

Q4: What is the appropriate EPA hazardous waste code for 1,3-Dichloropropane?

A4: While 1,3-Dichloropropane is a hazardous waste, a specific "U" or "P" listing under the

Resource Conservation and Recovery Act (RCRA) is not explicitly assigned to it. However,

waste containing 1,3-Dichloropropane may be classified as a hazardous waste if it exhibits

characteristics of ignitability (D001), corrosivity (D002), reactivity (D003), or toxicity (D004-

D043). Given its flammability, it will likely be classified under the D001 waste code. Always

consult with your institution's environmental health and safety (EHS) office for proper waste

classification and disposal procedures.

Q5: Can I dispose of small amounts of 1,3-Dichloropropane waste down the drain?

A5: No, you should never dispose of 1,3-Dichloropropane waste down the drain. It is insoluble

in water and toxic to aquatic life. This method of disposal is environmentally irresponsible and

may be in violation of local and federal regulations.
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Issue Possible Cause Recommended Action

Unexpected Color Change in

Waste Container

Contamination with an

incompatible substance.

Carefully review the list of

chemicals that have been

added to the waste container.

Segregate the container and

consult with your EHS office

immediately. Do not add any

more waste to the container.

Pressure Buildup in Waste

Container

Reaction between

incompatible wastes or

decomposition.

Do not attempt to open the

container. Move it to a well-

ventilated area, such as a

fume hood, away from heat

and ignition sources. Alert your

colleagues and contact your

EHS office for guidance on

how to safely vent and handle

the container.

Leak or Crack in Waste

Container

Improper container material or

physical damage.

Immediately transfer the

contents to a new, compatible

container in a fume hood while

wearing appropriate PPE.

Absorb any spilled material

with an inert absorbent and

dispose of it as hazardous

waste. Label the new container

correctly.

Uncertainty about Waste

Compatibility

Lack of information on the

reactivity of a chemical

mixture.

Always assume that different

waste streams are

incompatible unless you have

specific information to the

contrary. Collect different types

of halogenated waste in

separate, clearly labeled

containers. Consult chemical
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compatibility charts or your

EHS office.

Quantitative Data Summary
Property Value

CAS Number 142-28-9

Molecular Formula C₃H₆Cl₂

Molecular Weight 112.99 g/mol

Boiling Point 120-122 °C

Flash Point 16 °C (60.8 °F)

Specific Gravity 1.156 g/cm³ at 25 °C

Vapor Density 3.9 (Air = 1)

Solubility in Water Insoluble

Experimental Protocol: Small-Scale Neutralization of
1,3-Dichloropropane Waste
This protocol describes a method for the chemical neutralization of small quantities of 1,3-
Dichloropropane waste in a laboratory setting via base-catalyzed hydrolysis. This procedure

should only be performed by trained personnel in a certified chemical fume hood.

Materials:

1,3-Dichloropropane waste

Sodium hydroxide (NaOH)

Ethanol

Water
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pH indicator paper or a calibrated pH meter

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle

Condenser

Appropriate PPE (chemical-resistant gloves, safety goggles, lab coat)

Procedure:

Preparation: In a chemical fume hood, prepare a 1 M solution of sodium hydroxide in a 1:1

ethanol/water mixture.

Reaction Setup: Place a measured amount of 1,3-Dichloropropane waste into a round-

bottom flask equipped with a magnetic stir bar. For every 1 mole of 1,3-Dichloropropane,

add at least 2.2 moles of the 1 M ethanolic NaOH solution.

Reaction: Attach a condenser to the flask and begin stirring the mixture. Gently heat the

solution to a mild reflux (approximately 70-80°C) using a heating mantle.

Monitoring: Allow the reaction to proceed for several hours. The hydrolysis of 1,3-
Dichloropropane will produce 1,3-propanediol and sodium chloride.

Cooling and Neutralization: After the reaction is complete, turn off the heat and allow the

mixture to cool to room temperature. Check the pH of the solution. If it is still basic, neutralize

it by adding a dilute acid (e.g., 1 M HCl) dropwise until the pH is between 6 and 8.

Disposal: The resulting neutralized aqueous solution, containing primarily 1,3-propanediol,

ethanol, water, and salts, should be collected and disposed of as hazardous waste according

to your institution's guidelines.
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Waste Collection

Risk Assessment

Disposal Path

Final Disposal

Collect 1,3-Dichloropropane Waste

Segregate from Incompatibles

Label Container Clearly

Assess Volume of Waste

Small Volume (<100 mL)

<100 mL

Large Volume (>100 mL)

>100 mL

Neutralize (Hydrolysis Protocol)

Contact EHS for Pickup

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 1,3-Dichloropropane waste.
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Encounter an Issue with Waste

Is it a spill? Is it a container issue? Is it an unexpected reaction?

Follow Spill Cleanup Protocol:
- Evacuate & Ventilate

- Wear PPE
- Contain & Absorb

- Collect for Disposal

Yes

Address Container Problem:
- Check for leaks/damage
- Ensure proper labeling

- Verify compatibility

Yes

Manage Unexpected Reaction:
- Isolate the container

- Do not open if pressurized
- Move to fume hood

Yes

Contact Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Troubleshooting guide for common issues with 1,3-Dichloropropane waste.

To cite this document: BenchChem. [Technical Support Center: Safe Disposal of 1,3-
Dichloropropane Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093676#safe-disposal-of-1-3-dichloropropane-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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